Cas no 144280-20-6 (Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-)
144280-20-6 structure
Product Name:Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
CAS No:144280-20-6
MF:C20H25N3O3
MW:355.43080496788
CID:2777313
Update Time:2023-08-07
Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
- 6-[2-(2-Nitrophenyl)hydrazinylidene]-4-octylcyclohexa-2,4-dien-1-one
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- Inchi: 1S/C20H25N3O3/c1-2-3-4-5-6-7-10-16-13-14-20(24)18(15-16)22-21-17-11-8-9-12-19(17)23(25)26/h8-9,11-15,24H,2-7,10H2,1H3/b22-21+
- InChI Key: ZRDDPKPUFHRKPC-QURGRASLSA-N
- SMILES: OC1C=CC(=CC=1/N=N/C1C=CC=CC=1[N+](=O)[O-])CCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 439
- XLogP3: 7.2
- Topological Polar Surface Area: 90.8
Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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